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Compound of Interest

Compound Name: 2,3-Difluoro-6-nitrophenol

Cat. No.: B104600

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 2,3-Difluoro-6-nitrophenol (CAS No. 82419-26-9). Adherence to these guidelines

is paramount for ensuring a safe laboratory environment and minimizing risks associated with
this chemical.

Hazard Identification and Classification

2,3-Difluoro-6-nitrophenol is a hazardous substance that poses significant health risks.[1][2] It
is harmful if swallowed, inhaled, or in contact with skin.[1][2] It causes serious eye irritation,
skin irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Classification:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)

Source: Fisher Scientific, PubChem[1][2]

Hazard Statements:

H302: Harmful if swallowed.[2]

e H312: Harmful in contact with skin.[2]

e H332: Harmful if inhaled.[2]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,3-Difluoro-6-nitrophenol to

prevent exposure.
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PPE Category Item Specifications

Chemical splash goggles are
required. A face shield should
Eye and Face Protection Safety Goggles/Face Shield be worn over safety glasses if

there is a risk of splashing.[3]

[4]

Nitrile or neoprene gloves are
] ] ] recommended.[3] Always
Hand Protection Chemical-Resistant Gloves ) ) )
inspect gloves for integrity

before use.

A flame-resistant lab coat
should be worn and fully

Body Protection Laboratory Coat buttoned.[3] For potential body
splashes, a butyl rubber or

neoprene apron is advised.[5]

A NIOSH-approved N95 dust
mask or higher is necessary,
) ) ) especially when engineering
Respiratory Protection Respirator i
controls like a fume hood are
insufficient to control exposure

to dust or aerosols.[4][6]

Sturdy, closed-toe shoes must
Foot Protection Closed-Toe Shoes be worn at all times in the

laboratory.[3]

Source: BenchChem, Carl ROTH, Sigma-Aldrich, Environment, Health and Safety[3][4][5][6]
Experimental Protocols: Handling and Disposal
Handling Procedure:

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace in a well-ventilated area, preferably within a chemical fume hood.[3]
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e Dispensing: Avoid the formation of dust and aerosols.[7] Use appropriate tools for
transferring the chemical.

o During Use: Keep containers of 2,3-Difluoro-6-nitrophenol tightly closed when not in use.
[3] Avoid all personal contact, including inhalation of any dust or vapors.[3] Do not eat, drink,
or smoke when using this product.[1]

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling. Decontaminate all surfaces and equipment used.[3]

Spill and Emergency Procedures:
e Minor Spills:
o Evacuate personnel from the immediate area.
o Wear appropriate PPE, including respiratory protection.

o Sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled
container for disposal.[1][8]

o Clean the spill area with a suitable solvent and then wash with soap and water.
e Major Spills:

o Evacuate the laboratory and alert emergency responders.

o Prevent the spread of the spill and avoid contact with the material.
e First Aid:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing. Get medical attention.[1]
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o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[7]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a physician or poison control center immediately.[7]

Disposal Plan:

o Waste Collection: All waste materials contaminated with 2,3-Difluoro-6-nitrophenol,
including empty containers, used gloves, and disposable labware, must be collected in a
designated and clearly labeled hazardous waste container.[3]

o Waste Segregation: Do not mix this waste with other waste streams.

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1]

Operational Workflow
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Caption: Workflow for handling 2,3-Difluoro-6-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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